Cas no 835653-07-1 (Pyrimidine, compd. with methylbenzene (1:1))

Pyrimidine, compd. with methylbenzene (1:1) structure
835653-07-1 structure
Product name:Pyrimidine, compd. with methylbenzene (1:1)
CAS No:835653-07-1
MF:C11H12N2
MW:172.226382255554
CID:668928
PubChem ID:71415000

Pyrimidine, compd. with methylbenzene (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, compd. with methylbenzene (1:1)
    • pyrimidine,toluene
    • Pyrimidine--toluene (1/1)
    • 835653-07-1
    • DTXSID70834430
    • Inchi: InChI=1S/C7H8.C4H4N2/c1-7-5-3-2-4-6-7;1-2-5-4-6-3-1/h2-6H,1H3;1-4H
    • InChI Key: FFFXAPBDRXWTBU-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1.C1=CN=CN=C1

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 74.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8Ų

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